2-cinnamyl-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-phenyl-2-[(E)-3-phenylprop-2-enyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C20H18N4O2/c25-18-19(26)24(13-7-10-16-8-3-1-4-9-16)21-20-22(14-15-23(18)20)17-11-5-2-6-12-17/h1-12H,13-15H2/b10-7+
• InChI Key: VQLBUMYJQPUHQR-JXMROGBWSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC=CC4=CC=CC=C4
• Isomeric SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 941916-74-1

Description

The compound is a derivative of dihydroimidazo[2,1-c][1,2,4]triazin-4(6H)-ones. These compounds are known to exhibit significant anti-tumor and anti-hemolytic activity.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds have been synthesized through the interaction of available 2-(aroyl-aminocyanomethylene)imidazolidines with hydrogen sulfide and triethyl orthoformate, followed by intramolecular cyclocondensation.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed methods for synthesizing imidazo[1,2-a]-s-triazine nucleosides, highlighting the chemical synthesis of new classes of purine analogues that show moderate activity against certain viruses at non-toxic dosage levels (Kim et al., 1978). Another study focused on the regioselective synthesis of 7,8-dihydroimidazo[5,1-c][1,2,4]triazine-3,6(2H,4H)-dione derivatives, introducing a new drug-like heterocyclic scaffold with broad structural variation potential (Tzvetkov et al., 2012).

Potential Biological Activities

The antitumour activity of novel derivatives of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione and 8-aryl-4-imino-2,3,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-3(6H)-one against various human carcinoma cells was identified, with some compounds showing significant viability decreases and efficiency for DNA strand breakage (Sztanke et al., 2007).

Antimicrobial Activity

Novel quinazoline derivatives synthesized from 2-ethoxy-4-hydrazinoquinazoline showed antimicrobial activities against gram-positive and gram-negative bacteria, indicating a potential route for developing new antimicrobial agents (El-Hashash et al., 2011).

Chemical Reactivity and Derivative Synthesis

Studies on the reactivity of compounds related to "2-cinnamyl-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione" have led to the synthesis of various fused heterocycles and novel derivative compounds with potential biological activities, showcasing the versatility of these compounds in synthetic chemistry (Shaaban, 2008).